Cas no 2229449-09-4 (3-(isoquinolin-5-yl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: 3-(isoquinolin-5-yl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 2229449-09-4
• MF: C₁₄H₁₆N₂
• MW: 212.290243148804
• CID: 6399583
• PubChem ID: 165691811
• Update Time: 2025-10-29

3-(isoquinolin-5-yl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(isoquinolin-5-yl)-2,2-dimethylcyclopropan-1-amine
• 2229449-09-4
• EN300-1726884

• Inchi： 1S/C14H16N2/c1-14(2)12(13(14)15)11-5-3-4-9-8-16-7-6-10(9)11/h3-8,12-13H,15H2,1-2H3
• InChI Key： AOQYPBWBPJQAPH-UHFFFAOYSA-N
• SMILES： NC1C(C2=CC=CC3C=NC=CC2=3)C1(C)C

Computed Properties

• Exact Mass: 212.131348519g/mol
• Monoisotopic Mass: 212.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.9Ų

Additional information on 3-(isoquinolin-5-yl)-2,2-dimethylcyclopropan-1-amine

Professional Introduction to Compound with CAS No. 2229449-09-4 and Product Name: 3-(isoquinolin-5-yl)-2,2-dimethylcyclopropan-1-amine

The compound with the CAS number 2229449-09-4 and the product name 3-(isoquinolin-5-yl)-2,2-dimethylcyclopropan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of an isoquinolin-5-yl moiety in its structure suggests a possible connection to bioactive scaffolds commonly found in natural products and pharmacologically relevant compounds.

Recent research in the domain of heterocyclic chemistry has highlighted the importance of isoquinoline derivatives in the design of novel therapeutic agents. The 3-(isoquinolin-5-yl)-2,2-dimethylcyclopropan-1-amine structure combines the rigid framework of a cyclopropane ring with the electron-rich system of an isoquinoline ring, creating a molecule with intriguing electronic and steric properties. Such combinations are often explored to enhance binding affinity and selectivity in drug-target interactions.

The cyclopropane moiety, particularly in its substituted form as 2,2-dimethylcyclopropan-1-amine, introduces a conformationally constrained environment that can influence the molecule's interaction with biological targets. This structural feature is particularly valuable in medicinal chemistry, where precise control over molecular geometry can lead to improved pharmacological outcomes. The dimethyl substitution on the cyclopropane ring further modifies its steric profile, potentially allowing for better fit within binding pockets of enzymes or receptors.

In the context of contemporary drug discovery, the exploration of 3-(isoquinolin-5-yl)-2,2-dimethylcyclopropan-1-amine falls within the broader trend of leveraging structural diversity to identify novel therapeutic candidates. The isoquinoline component is well-known for its presence in various bioactive molecules, including alkaloids and other natural products that have demonstrated significant pharmacological activity. By integrating this motif with a cyclopropane scaffold, researchers aim to generate compounds that exhibit enhanced biological properties.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug candidates. The combination of an isoquinoline ring with a substituted cyclopropane allows for further functionalization, enabling chemists to explore a wide range of chemical modifications. This flexibility is crucial in modern drug design, where iterative optimization is often required to achieve desired pharmacokinetic and pharmacodynamic profiles.

Current research initiatives are focusing on evaluating the biological activity of 3-(isoquinolin-5-yl)-2,2-dimethylcyclopropan-1-amine using both computational modeling and experimental techniques. High-throughput screening (HTS) approaches are being employed to assess its interaction with various biological targets, while molecular docking studies provide insights into its binding mode at a molecular level. These efforts are complemented by synthesis campaigns aimed at generating analogues with improved properties.

The integration of machine learning and artificial intelligence into drug discovery workflows has also accelerated the exploration of molecules like 3-(isoquinolin-5-yl)-2,2-dimethylcyclopropan-1-amine. Predictive models are being developed to anticipate biological activity based on structural features, allowing researchers to prioritize compounds for experimental validation. This interdisciplinary approach has significantly reduced the time and resources required to identify promising candidates for further development.

The potential applications of this compound extend beyond traditional therapeutic areas. Its unique structural features make it an attractive candidate for research in materials science and nanotechnology, where functionalized organic molecules are increasingly being explored for their role in advanced materials and devices. The rigid framework provided by the cyclopropane ring, combined with the electron-rich isoquinoline moiety, offers opportunities for designing molecules with specific electronic properties.

As our understanding of biological systems continues to evolve, so too does our ability to design molecules that interact selectively with disease-causing targets. The 3-(isoquinolin-5-yl)-2,2-dimethylcyclopropan-1-amine structure exemplifies this trend towards rational drug design, where each structural element is carefully considered to optimize biological activity. By leveraging advances in synthetic chemistry and computational biology, researchers are paving the way for next-generation therapeutics that address unmet medical needs.

In conclusion, the compound with CAS number 2229449-09-4 and product name 3-(isoquinolin-5-yl)-2,2-dimethylcyclopropan-1-amine represents a promising entry point for further exploration in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable asset in ongoing drug discovery efforts. As research continues to uncover new applications for this molecule and its derivatives, it is likely to play an important role in shaping the future of medicine.